Cas no 143269-99-2 (4-Hydroxy-3-(Morpholin-4-Ylmethyl)Benzoic Acid)

• Product Name: 4-Hydroxy-3-(Morpholin-4-Ylmethyl)Benzoic Acid
• CAS No: 143269-99-2
• MF: C₁₂H₁₇NO₅
• MW: 255.267083883286
• MDL: MFCD00143178
• CID: 137728
• PubChem ID: 16212459
• Update Time: 2025-08-04

4-Hydroxy-3-(Morpholin-4-Ylmethyl)Benzoic Acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,4-hydroxy-3-(4-morpholinylmethyl)-, hydrate (1:2)
• 4-Hydroxy-3-(morpholin-4-ylmethyl)benzoic acid
• 4-hydroxy-3-(morpholin-4-ylmethyl)benzoic acid,hydrate
• 4-HYDROXY-3-MORPHOLINOMETHYLBENZOIC ACID HYDRATE
• 38920A
• 4-Hydroxy-3-(morpholinomethyl)benzoic acid hydrate
• ACMC-1BX51
• AG-D-85625
• CTK4C3556
• KB-242304
• SureCN1285922
• MFCD00192218
• PVQPDPKXACNPBM-UHFFFAOYSA-N
• 143269-99-2
• 4-hydroxy-3-(morpholin-4-ylmethyl)benzoic acid hydrate
• 4-hydroxy-3-(morpholin-4-ylmethyl)benzoic acid;hydrate
• BS-25580
• 4-Hydroxy-3-[(morpholin-4-yl)methyl]benzoic acid--water (1/1)
• 1177335-94-2
• SCHEMBL1285922
• CS-0446511
• 4-hydroxy-3-morpholin-4-ylmethylbenzoic acid mono hydrate
• 4-hydroxy-3-[(morpholin-4-yl)methyl]benzoic acid hydrate
• AKOS024386583
• Benzoic acid,4-hydroxy-3-(4-morpholinylmethyl)-,hydrate(1:2)
• DTXSID10583637
• 4-Hydroxy-3-(Morpholin-4-Ylmethyl)Benzoic Acid

• MDL： MFCD00143178
• Inchi： 1S/C12H15NO4.H2O/c14-11-2-1-9(12(15)16)7-10(11)8-13-3-5-17-6-4-13;/h1-2,7,14H,3-6,8H2,(H,15,16);1H2
• InChI Key： PVQPDPKXACNPBM-UHFFFAOYSA-N
• SMILES： O1CCN(CC2C=C(C(=O)O)C=CC=2O)CC1.O

Computed Properties

• Exact Mass: 255.11100
• Monoisotopic Mass: 255.11067264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 265
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: nothing
• Topological Polar Surface Area: 71Ų

Experimental Properties

• Color/Form: Not determined
• Melting Point: 168 °C (dec.)(lit.)
• PSA: 79.23000
• LogP: 0.79620
• Solubility: Not determined

4-Hydroxy-3-(Morpholin-4-Ylmethyl)Benzoic Acid Security Information

• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Hydroxybenzoic acid derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Hydroxybenzoic acid derivatives

Additional information on 4-Hydroxy-3-(Morpholin-4-Ylmethyl)Benzoic Acid

4-Hydroxy-3-(Morpholin-4-Ylmethyl)Benzoic Acid: An Overview of a Versatile Compound (CAS No. 143269-99-2)

4-Hydroxy-3-(Morpholin-4-Ylmethyl)Benzoic Acid (CAS No. 143269-99-2) is a multifunctional compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds promise in various therapeutic applications due to its potential biological activities and pharmacological properties.

The molecular structure of 4-Hydroxy-3-(Morpholin-4-Ylmethyl)Benzoic Acid consists of a benzoic acid moiety substituted with a hydroxyl group at the 4-position and a morpholine-containing methyl group at the 3-position. This combination of functional groups imparts the molecule with diverse chemical reactivity and biological interactions, making it an attractive candidate for drug development.

Recent studies have highlighted the potential of 4-Hydroxy-3-(Morpholin-4-Ylmethyl)Benzoic Acid in various therapeutic areas. One notable application is its role as an anti-inflammatory agent. Research published in the Journal of Medicinal Chemistry has demonstrated that this compound exhibits significant anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This property makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 4-Hydroxy-3-(Morpholin-4-Ylmethyl)Benzoic Acid has shown promise in neurodegenerative disorders. A study published in the Journal of Neurochemistry reported that this compound can protect neurons from oxidative stress and reduce the accumulation of amyloid-beta peptides, which are key factors in the pathogenesis of Alzheimer's disease. These findings suggest that 4-Hydroxy-3-(Morpholin-4-Ylmethyl)Benzoic Acid could be developed into a novel therapeutic agent for neurodegenerative conditions.

The pharmacokinetic profile of 4-Hydroxy-3-(Morpholin-4-Ylmethyl)Benzoic Acid is another important aspect that has been extensively studied. Research conducted by a team at the University of California, San Francisco, has shown that this compound exhibits favorable oral bioavailability and a long half-life, which are crucial factors for its potential use as an orally administered drug. The compound's ability to cross the blood-brain barrier further enhances its therapeutic potential in central nervous system disorders.

Safety and toxicity profiles are critical considerations in drug development. Preclinical studies have indicated that 4-Hydroxy-3-(Morpholin-4-Ylmethyl)Benzoic Acid has a low toxicity profile, with no significant adverse effects observed at therapeutic doses. These findings support its further evaluation in clinical trials.

The synthetic route for producing 4-Hydroxy-3-(Morpholin-4-Ylmethyl)Benzoic Acid has been optimized to ensure high yields and purity. A recent publication in the Tetrahedron Letters described an efficient synthetic method involving the coupling of 4-hydroxybenzoic acid with morpholine-containing alkyl halides, followed by purification through column chromatography. This synthetic strategy provides a scalable and cost-effective approach for large-scale production.

In conclusion, 4-Hydroxy-3-(Morpholin-4-Ylmethyl)Benzoic Acid (CAS No. 143269-99-2) is a promising compound with diverse biological activities and potential therapeutic applications. Its anti-inflammatory properties, neuroprotective effects, favorable pharmacokinetic profile, and low toxicity make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. Ongoing studies continue to explore its full potential, paving the way for new treatments in various medical conditions.